Cas no 2411220-24-9 (4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine)

• Product Name: 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine
• CAS No: 2411220-24-9
• MF: C₁₀H₁₄N₄
• MW: 190.244961261749
• CID: 6194852
• PubChem ID: 146095329
• Update Time: 2025-07-16

4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7536368
• 2411220-24-9
• 4,6,13-triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine
• 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine

• Inchi： 1S/C10H14N4/c11-10-12-5-7-8-3-1-2-6(13-8)4-9(7)14-10/h5-6,8,13H,1-4H2,(H2,11,12,14)
• InChI Key： BXHZRYWAXDRALH-UHFFFAOYSA-N
• SMILES： N1C2C3C=NC(N)=NC=3CC1CCC2

Computed Properties

• Exact Mass: 190.121846464g/mol
• Monoisotopic Mass: 190.121846464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine

Exploring the Unique Properties and Applications of 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine (CAS No. 2411220-24-9)

The compound 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine (CAS No. 2411220-24-9) has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This triazatricyclic derivative stands out for its complex ring system, which combines nitrogen-rich heterocycles with a rigid framework. Researchers are particularly interested in its amine functional group, which offers versatile reactivity for further chemical modifications.

One of the most searched questions about this compound revolves around its synthetic pathways and scalability. Current literature suggests that the synthesis of 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine involves multi-step reactions, often starting from readily available precursors. The CAS No. 2411220-24-9 serves as a critical identifier for researchers looking to source or study this compound, especially in databases like PubChem and Reaxys. Its molecular stability under various conditions is another hot topic, with studies indicating promising thermal and pH stability profiles.

In the context of drug discovery, this compound's tricyclic core has drawn comparisons to known pharmacophores in CNS-active molecules. While not yet clinically approved, its structural similarity to compounds with neuroactive properties has sparked numerous research initiatives. The scientific community frequently searches for information about its potential biological targets and structure-activity relationships, particularly in relation to neurotransmitter modulation.

Material scientists have also explored CAS No. 2411220-24-9 for its potential in coordination chemistry. The compound's nitrogen-rich structure makes it an interesting candidate for ligand design in catalytic systems. Recent publications highlight its ability to form stable complexes with transition metals, opening possibilities for applications in homogeneous catalysis and materials science. These aspects align with current trends in sustainable chemistry and green synthesis methods.

The computational chemistry community has shown growing interest in modeling the electronic properties of 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine. Density functional theory (DFT) studies have provided insights into its molecular orbitals and charge distribution, which are crucial for understanding its reactivity. These computational approaches complement experimental studies and help predict potential modifications to enhance specific properties.

Analytical characterization of this compound presents unique challenges due to its structural complexity. Advanced techniques such as X-ray crystallography, NMR spectroscopy, and high-resolution mass spectrometry are typically employed to confirm its structure and purity. The scientific literature contains detailed discussions about interpreting its spectral data, which remains a valuable resource for researchers working with this compound.

From a patent landscape perspective, CAS No. 2411220-24-9 appears in several filings related to specialty chemicals and pharmaceutical intermediates. The intellectual property surrounding this compound continues to evolve, with new applications emerging in areas like electronic materials and advanced coatings. This reflects broader industry trends toward multifunctional molecular architectures.

Environmental and toxicological studies on this compound remain limited but crucial for its potential commercialization. Current research focuses on understanding its biodegradation pathways and ecotoxicological profile, addressing growing concerns about chemical sustainability. These studies are particularly relevant given increasing regulatory scrutiny on new chemical entities.

The future research directions for 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine likely include exploration of its derivatization potential and structure-property optimization. As synthetic methodologies advance, we may see more efficient routes to this compound and its analogs, potentially lowering production costs and expanding its accessibility for research purposes.

For researchers seeking practical information, the handling and storage conditions of CAS No. 2411220-24-9 follow standard protocols for nitrogen-containing heterocycles. Proper material safety data should always be consulted, though available information suggests it requires typical precautions for laboratory chemicals. Its solubility profile in common organic solvents has been well-documented, facilitating its use in various experimental setups.

In conclusion, 4,6,13-Triazatricyclo[7.3.1.0,2,7]trideca-2,4,6-trien-5-amine represents an intriguing case study in heterocyclic chemistry with cross-disciplinary relevance. Its CAS No. 2411220-24-9 serves as an important reference point for researchers across multiple fields, from medicinal chemistry to materials science. As investigation continues, we anticipate new discoveries about this compound's properties and potential applications in cutting-edge technologies.